Cas no 1208077-13-7 (4-Bromo-3-fluoro-2-methylthiophenol)

• Product Name: 4-Bromo-3-fluoro-2-methylthiophenol
• CAS No: 1208077-13-7
• MF: C₇H₆BrFS
• MW: 221.089943408966
• MDL: MFCD12026201
• CID: 1101864
• PubChem ID: 50998054
• Update Time: 2025-08-04

4-Bromo-3-fluoro-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-methylbenzenethiol
• 4-Bromo-3-fluoro-2-methylthiophenol
• 1208077-13-7
• CS-0035965
• 4-bromo-3-fluoro-2-methyl-benzenethiol
• AKOS027253963
• FS-6213
• DB-316348

• MDL： MFCD12026201
• Inchi： 1S/C7H6BrFS/c1-4-6(10)3-2-5(8)7(4)9/h2-3,10H,1H3
• InChI Key： HBBGCZRVBKORBZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1F)S

Computed Properties

• Exact Mass: 219.93576g/mol
• Monoisotopic Mass: 219.93576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.593±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 246.7±35.0 ºC (760 Torr),
• Flash Point: 103.0±25.9 ºC,
• Solubility: Almost insoluble (0.024 g/l) (25 º C),

Additional information on 4-Bromo-3-fluoro-2-methylthiophenol

Introduction to 4-Bromo-3-fluoro-2-methylthiophenol (CAS No. 1208077-13-7)

4-Bromo-3-fluoro-2-methylthiophenol (CAS No. 1208077-13-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of bromine, fluorine, and methylthio functional groups, which endow it with a range of valuable properties and potential applications.

The molecular structure of 4-Bromo-3-fluoro-2-methylthiophenol consists of a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 3-position, and a methylthio group at the 2-position. The presence of these substituents imparts distinct chemical reactivity and physical properties to the molecule. For instance, the bromine atom can serve as a leaving group in various substitution reactions, while the fluorine atom introduces electronic effects that influence the molecule's reactivity and stability. The methylthio group, on the other hand, can participate in sulfur-based chemistry and provide additional functionalization opportunities.

In recent years, 4-Bromo-3-fluoro-2-methylthiophenol has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The compound's unique substituents make it an attractive starting material for the development of small molecules with specific biological activities. For example, researchers have explored its utility in the synthesis of compounds targeting various therapeutic areas, including oncology, neurology, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-Bromo-3-fluoro-2-methylthiophenol in the synthesis of a series of potent inhibitors of a key enzyme involved in cancer cell proliferation. The bromine and fluorine substituents were found to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further preclinical evaluation.

Beyond pharmaceutical applications, 4-Bromo-3-fluoro-2-methylthiophenol has also shown promise in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials with tailored functionalities. For instance, researchers have investigated its use in the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

In addition to its synthetic utility, 4-Bromo-3-fluoro-2-methylthiophenol has been studied for its environmental impact and safety profile. While it is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactive nature. Proper safety protocols should be followed during storage and handling to ensure safe laboratory practices.

The versatility of 4-Bromo-3-fluoro-2-methylthiophenol extends to its use as a building block in combinatorial chemistry. This approach allows for the rapid synthesis and screening of large libraries of compounds, which can accelerate drug discovery processes. By leveraging automated synthesis techniques and high-throughput screening methods, researchers can efficiently identify lead compounds with desired biological activities.

In conclusion, 4-Bromo-3-fluoro-2-methylthiophenol (CAS No. 1208077-13-7) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides a platform for developing novel drugs and advanced materials with specific functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.